Cas no 334018-42-7 (2-Propoxy-4-(trifluoromethyl)benzaldehyde)

• Product Name: 2-Propoxy-4-(trifluoromethyl)benzaldehyde
• CAS No: 334018-42-7
• MF: C₁₁H₁₁F₃O₂
• MW: 232.20
• CID: 5080159
• Update Time: 2025-06-12

2-Propoxy-4-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Propoxy-4-(trifluoromethyl)benzaldehyde

• Inchi： 1S/C11H11F3O2/c1-2-5-16-10-6-9(11(12,13)14)4-3-8(10)7-15/h3-4,6-7H,2,5H2,1H3
• InChI Key： VLZKJAOAIBJSQA-UHFFFAOYSA-N
• SMILES： C1(=C(OCCC)C=C(C=C1)C(F)(F)F)C=O

Additional information on 2-Propoxy-4-(trifluoromethyl)benzaldehyde

Professional Introduction to 2-Propoxy-4-(trifluoromethyl)benzaldehyde (CAS No. 334018-42-7)

2-Propoxy-4-(trifluoromethyl)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 334018-42-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of aldehydes, characterized by the presence of a formyl group (-CHO) attached to an aromatic benzene ring. The structural features of this molecule, particularly the propoxy and trifluoromethyl substituents, endow it with unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The propoxy group (-OCH₂CH₂CH₃) introduces a hydrophobic alkyl chain, which can influence the solubility and metabolic stability of derivatives derived from this compound. Meanwhile, the trifluoromethyl group (-CF₃) is a well-known pharmacophore that enhances lipophilicity and metabolic stability, often improving the binding affinity of drug candidates to biological targets. These structural elements collectively contribute to the compound's potential utility in medicinal chemistry.

In recent years, there has been growing interest in exploring the applications of fluorinated aromatic compounds in drug development. The introduction of fluorine atoms into organic molecules can significantly alter their electronic and steric properties, leading to improved pharmacokinetic profiles. Specifically, the trifluoromethyl group is widely recognized for its ability to increase binding affinity and resistance to metabolic degradation, making it a common moiety in approved drugs such as antivirals, anticancer agents, and anti-inflammatory medications.

Research published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Letters* has highlighted the role of 2-propoxy-4-(trifluoromethyl)benzaldehyde as a versatile building block for synthesizing novel therapeutic agents. For instance, studies have demonstrated its utility in constructing heterocyclic scaffolds that exhibit inhibitory activity against enzymes implicated in inflammatory diseases. The benzaldehyde core also serves as a precursor for chiral auxiliaries and catalysts, which are essential in asymmetric synthesis—a critical aspect of modern drug discovery.

The synthesis of 2-propoxy-4-(trifluoromethyl)benzaldehyde typically involves multi-step organic transformations, including functional group interconversions such as alkylation, halogenation, and condensation reactions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and regioselectivity. The trifluoromethylation process, often facilitated by reagents like copper(II) trifluoromethanesulfinate or iodine-based systems, is a key step in introducing the trifluoromethyl group while maintaining structural integrity.

The pharmacological potential of derivatives derived from 2-propoxy-4-(trifluoromethyl)benzaldehyde has been explored in several preclinical studies. For example, researchers have investigated its role in developing small-molecule inhibitors targeting protein-protein interactions relevant to neurodegenerative disorders. The propoxy substituent may also contribute to blood-brain barrier penetration, a desirable trait for central nervous system (CNS) drug candidates. Additionally, the aldehyde functionality allows for further derivatization via condensation with amino acids or heterocyclic compounds, expanding its utility in peptidomimetic and kinase inhibitor design.

From an industrial perspective, the demand for high-purity 2-propoxy-4-(trifluoromethyl)benzaldehyde has increased due to its application in large-scale drug manufacturing processes. Chemical suppliers specializing in fine chemicals now offer customized synthesis services tailored to meet the stringent requirements of pharmaceutical companies. Quality control measures such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to ensure batch consistency and compliance with regulatory standards.

The environmental impact of producing fluorinated compounds like 2-propoxy-4-(trifluoromethyl)benzaldehyde is also a topic of ongoing research. Efforts are being made to develop greener synthetic routes that minimize waste generation and hazardous byproducts. Catalytic processes and solvent-free reactions are being optimized to align with sustainable chemistry principles without compromising yield or purity.

In conclusion,2-propoxy-4-(trifluoromethyl)benzaldehyde (CAS No. 334018-42-7) represents a promising intermediate in pharmaceutical research due to its unique structural features and versatility in synthetic applications. Its role in developing next-generation therapeutics underscores the importance of fluorinated aromatic compounds in modern medicine. As research continues to uncover new biological targets and synthetic strategies,2-propoxy-4-(trifluoromethyl)benzaldehyde is poised to remain a key component in medicinal chemistry innovation.